6-((1-(9H-xanthene-9-carbonyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 6-[1-(9H-xanthene-9-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C25H21N3O3/c26-15-17-9-10-23(27-16-17)30-18-11-13-28(14-12-18)25(29)24-19-5-1-3-7-21(19)31-22-8-4-2-6-20(22)24/h1-10,16,18,24H,11-14H2
• InChI Key: DOADZQQDZWPMOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C#N)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol
• CAS No.: 1421508-87-3

Description

6-((1-(9H-xanthene-9-carbonyl)piperidin-4-yl)oxy)nicotinonitrile is a versatile chemical compound utilized in diverse scientific research for its unique properties and potential applications. It is related to the compound 1-PHENYL-4-(9H-XANTHENE-9-CARBONYL)PIPERAZINE, which has a molecular formula of C24H22N2O2.

Synthesis Analysis

The synthesis of compounds similar to this compound involves various synthetic strategies. For instance, the synthesis of N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives involves the use of piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

The molecular structure of related compounds like 1-PHENYL-4-(9H-XANTHENE-9-CARBONYL)PIPERAZINE has been analyzed and confirmed by 1H and 13C NMR and mass spectra. The molecular formula of this compound is C24H22N2O2.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of compounds similar to this compound are complex and involve multiple steps. For instance, the synthesis of N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives involves reactions with piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives.